Cas no 870845-19-5 (Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-)

Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy- structure
870845-19-5 structure
Product Name:Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
CAS No:870845-19-5
MF:C13H14N2O2
MW:230.262463092804
CID:832232
PubChem ID:73014045
Update Time:2025-04-19

Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
    • 4-(4-ETHYL-1H-IMIDAZOL-1-YL)-3-METHOXY-BENZALDEHYDE
    • SCHEMBL1237295
    • 4-(4-ethyl-1h-imidazol-1-yl)-3-methoxybenzaldehyde
    • Benzaldehyde,4-(4-ethyl-1H-imidazol-1-yl)-3-methoxy-
    • 870845-19-5
    • Inchi: 1S/C13H14N2O2/c1-3-11-7-15(9-14-11)12-5-4-10(8-16)6-13(12)17-2/h4-9H,3H2,1-2H3
    • InChI Key: RJWTUFXPOKOMJS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C=CC=1N1C=NC(CC)=C1

Computed Properties

  • Exact Mass: 230.10600
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.25580
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